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CAS No.: 219138-06-4
Cat. No.: B15590422
Get Quote
. J

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation and use of a Z-VEID-
AFC working solution for the measurement of caspase-6 activity. Z-VEID-AFC is a fluorogenic
substrate that enables sensitive detection of caspase-6, an executioner caspase involved in
apoptosis and implicated in neurodegenerative diseases.

Introduction

Z-VEID-AFC is a synthetic tetrapeptide, N-benzyloxycarbonyl-Val-Glu-lle-Asp-7-amino-4-
trifluoromethylcoumarin, designed as a specific substrate for caspase-6. The sequence VEID is
derived from the cleavage site of lamin A, a known substrate of caspase-6.[1] In its intact form,
the AFC fluorophore is quenched. Upon cleavage by active caspase-6 between aspartic acid
(D) and AFC, the free AFC molecule exhibits fluorescence, which can be measured to quantify
enzyme activity.[2][3] This assay is a valuable tool for studying apoptosis and for screening
potential caspase-6 inhibitors.
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Properties of Z-VEID-AFC and AFC:

Property Value

Reference

Z-VEID-AFC Molecular Weight  819.78 g/mol

[4]1[5]

Soluble in DMSO (>72.8
Z-VEID-AFC Solubility mg/mL) and DMF; insoluble in
ethanol and water.

[2](6]

Storage Store at -20°C. 516171
AFC Excitation Wavelength 395-400 nm [1][2]
AFC Emission Wavelength 495-505 nm [11[2]
Km for Caspase-6 30 uM [6]

Experimental Protocols

Preparation of Z-VEID-AFC Stock Solution

Materials:
e Z-VEID-AFC powder
e Dimethyl sulfoxide (DMSO), anhydrous

Procedure:

Allow the Z-VEID-AFC powder to equilibrate to room temperature before opening the vial.

e Prepare a 10 mM stock solution by dissolving the Z-VEID-AFC powder in anhydrous DMSO.
For example, to prepare 100 L of a 10 mM stock solution, add 100 pL of DMSO to 0.82 mg

of Z-VEID-AFC powder.

» Vortex gently until the substrate is completely dissolved.

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the stock solution at -20°C.[5][6][7]
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Preparation of Z-VEID-AFC Working Solution

The final concentration of the Z-VEID-AFC working solution will depend on the specific assay
conditions, but a final concentration of 50 uM is commonly used.[8][9] The working solution
should be prepared fresh on the day of the experiment.

Materials:
e Z-VEID-AFC stock solution (10 mM in DMSO)

o Assay Buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NacCl, 0.1% CHAPS, 10 mM DTT, 1 mM
EDTA, 10% glycerol)[8]

Procedure:

Thaw an aliquot of the 10 mM Z-VEID-AFC stock solution on ice, protected from light.

o Determine the required volume of the working solution based on the number of assays to be
performed.

o Prepare a 2X working solution (e.g., 100 uM) by diluting the 10 mM stock solution in Assay
Buffer. For example, to prepare 1 mL of 100 uM 2X working solution, add 10 pL of the 10 mM
stock solution to 990 pL of Assay Buffer.

Mix gently by inversion. Keep the working solution on ice and protected from light until use.

Caspase-6 Activity Assay in Cell Lysates

This protocol describes a general procedure for measuring caspase-6 activity in cell lysates
using a 96-well plate format.

Materials:
o Cells of interest (treated to induce apoptosis and untreated controls)

 |ce-cold Phosphate-Buffered Saline (PBS)
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o Cell Lysis Buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NacCl, 0.1% CHAPS, 1 mM EDTA, 10
mM DTT)[9]

e Z-VEID-AFC working solution (2X)
o Black 96-well microplate

e Fluorescence microplate reader
Procedure:

a. Sample Preparation (Cell Lysate):

» Induce apoptosis in your target cells using the desired treatment. Include a non-induced
control group.

e Harvest the cells and wash them once with ice-cold PBS.

o Resuspend the cell pellet in ice-cold Cell Lysis Buffer. A common ratio is 50-100 uL of buffer
per 1-2 million cells.[9]

 Incubate the cell suspension on ice for 10-15 minutes.[9]
o Centrifuge the lysate at 10,000 x g for 10 minutes at 4°C to pellet the cell debris.[10]

o Carefully transfer the supernatant (cytosolic extract) to a new pre-chilled tube. This is your
cell lysate.

o Determine the protein concentration of the lysate using a standard method such as the BCA
assay.

b. Assay Procedure:
e On a black 96-well plate, add 10-50 pg of cell lysate protein to each well.[9][10]
e Adjust the volume in each well to 50 puL with Assay Buffer.

e Controls:
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o Blank: 50 pL of Lysis Buffer without cell lysate.

o Negative Control (optional): Lysate from apoptotic cells pre-incubated with a caspase-6
inhibitor (e.g., Ac-VEID-CHO).

o Positive Control (optional): Purified active caspase-6 enzyme.

« Initiate the reaction by adding 50 pL of the 2X Z-VEID-AFC working solution to each well,
bringing the final volume to 100 pL and the final substrate concentration to 50 pM.

» Immediately place the plate in a fluorescence microplate reader pre-warmed to 37°C.

o Measure the fluorescence intensity at an excitation wavelength of ~400 nm and an emission
wavelength of ~505 nm.[1][2]

o Record readings every 5 minutes for 30-60 minutes.

c. Data Analysis:

o Subtract the fluorescence readings of the blank from the readings of all other wells.
» Plot the fluorescence intensity versus time for each sample.

e Determine the rate of the reaction (ARFU/min) from the linear portion of the curve.

e The caspase-6 activity is proportional to this rate. For quantitative analysis, a standard curve
can be generated using known concentrations of free AFC.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the caspase-6 signaling pathway and the experimental
workflow for preparing the Z-VEID-AFC working solution.
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Caption: Caspase-6 signaling pathway in apoptosis.
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Caption: Workflow for preparing Z-VEID-AFC working solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Working Solution]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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